Cas no 62500-88-3 (5-ethyl-1H-Indole-3-ethanamine)
62500-88-3 structure
Product Name:5-ethyl-1H-Indole-3-ethanamine
CAS No:62500-88-3
MF:C12H16N2
MW:188.268842697144
CID:1115025
PubChem ID:188006
Update Time:2025-04-20
5-ethyl-1H-Indole-3-ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-1H-Indole-3-ethanamine
- 2-(5-ethyl-1H-indol-3-yl)ethanamine
- 1H-indole-3-ethanamine, 5-ethyl-
- 5-Ethyltryptamine
- 62500-88-3
- Oprea1_725540
- AKOS022420936
- BDBM50049086
- 2-(5-Ethyl-1H-indol-3-yl)ethan-1-amine
- 2-(5-Ethyl-1H-indol-3-yl)-ethylamine
- CHEMBL107511
- SCHEMBL4512060
- HNICQKBUQQHUMM-UHFFFAOYSA-N
- CBDivE_015930
- DTXSID80978096
-
- Inchi: 1S/C12H16N2/c1-2-9-3-4-12-11(7-9)10(5-6-13)8-14-12/h3-4,7-8,14H,2,5-6,13H2,1H3
- InChI Key: HNICQKBUQQHUMM-UHFFFAOYSA-N
- SMILES: N1C=C(CCN)C2C=C(CC)C=CC1=2
Computed Properties
- Exact Mass: 188.13148
- Monoisotopic Mass: 188.131349
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 41.8
Experimental Properties
- Density: 1.099
- Boiling Point: 366°C at 760 mmHg
- Flash Point: 202.8°C
- Refractive Index: 1.633
- PSA: 41.81
5-ethyl-1H-Indole-3-ethanamine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
62500-88-3 (5-ethyl-1H-Indole-3-ethanamine) Related Products
- 61-49-4(N-Methyltryptamine)
- 1821-47-2(2-(5-Methyl-1H-indol-3-yl)ethanamine)
- 14490-05-2(2-(7-Methyl-1H-indol-3-yl)ethanamine)
- 15467-31-9(2-(1H-indol-3-yl)-2-methylpropan-1-amine)
- 1078-00-8(1H-Indole-3-ethanamine,5-amino-)
- 61-52-9(N,N-Dipropyl-1H-indole-3-ethanamine)
- 21216-31-9(3-(2-Hydrazinylethyl)-1H-indole)
- 61-54-1(Tryptamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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